Cas no 1331452-10-8 ((E)-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide)

• Product Name: (E)-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide
• CAS No: 1331452-10-8
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6032038
• PubChem ID: 49748227
• Update Time: 2025-07-15

(E)-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide
• MELSCMBSPYVWEU-CSKARUKUSA-N
• F6089-1092
• AKOS024531386
• (E)-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-2-phenylethenesulfonamide
• (E)-N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-2-phenylethenesulfonamide
• 1331452-10-8
• (E)-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide

• Inchi： 1S/C19H18N2O3S/c22-18-13-16-12-17(11-15-7-4-9-21(18)19(15)16)20-25(23,24)10-8-14-5-2-1-3-6-14/h1-3,5-6,8,10-12,20H,4,7,9,13H2/b10-8+
• InChI Key： MELSCMBSPYVWEU-CSKARUKUSA-N
• SMILES： S(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])C1C([H])=C2C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(=O)=O

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Additional information on (E)-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide

Compound Introduction: (E)-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide (CAS No. 1331452-10-8)

The compound identified by the chemical name (E)-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide and the CAS number 1331452-10-8 represents a sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This tricyclic sulfonamide derivative exhibits a unique structural framework that combines elements of heterocyclic chemistry with functional groups known for their biological activity.

The core structure of this compound is a tricyclic system, specifically an azatricyclic scaffold, which is a common motif in medicinal chemistry due to its ability to mimic natural products and interact with biological targets in a manner that is both specific and potent. The tricyclo configuration, denoted as ^6.3.1.04,12, indicates a bicyclo[3.1.0]hexane ring system with an additional nitrogen atom incorporated into the ring, creating an azatricyclic structure. This type of scaffold is known for its flexibility and ability to adopt multiple conformations, which can be advantageous in binding to biological targets.

The presence of the 2-oxo group, also known as an β-ketoester moiety, introduces a site for potential metabolic activation or reaction with nucleophiles, which can be exploited in drug design to enhance bioavailability or target specificity. The sulfonamide functional group (-SO₂NH₂) is another key feature of this compound, as sulfonamides are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties.

The phenyl ring attached to the ethene unit via a double bond contributes to the compound's hydrophobicity and can influence its interactions with biological targets through π-stacking interactions or hydrophobic effects. The overall architecture of this molecule suggests potential applications in modulating enzyme activity or interacting with receptor sites in biological systems.

In recent years, there has been growing interest in tricyclic compounds due to their structural complexity and potential for binding to biological targets with high affinity and selectivity. The specific tricyclic scaffold found in this compound has been explored in various research studies for its potential as a pharmacophore in drug discovery efforts. For instance, modifications of similar tricyclic structures have been investigated for their activity against enzymes involved in cancer pathways or neurological disorders.

The sulfonamide moiety has also been extensively studied for its role in drug design, particularly in the development of antibiotics and anti-inflammatory agents. The ability of sulfonamides to act as hydrogen bond donors and acceptors makes them valuable for designing molecules that can interact tightly with biological targets. In addition, the presence of multiple chiral centers in this compound provides opportunities for developing enantiomerically pure derivatives that may exhibit enhanced pharmacological properties.

The synthesis of this compound involves multiple steps that require careful control of reaction conditions to ensure high yield and purity. The introduction of the tricyclic core necessitates sophisticated organic synthesis techniques, including cycloaddition reactions or cyclization processes that form the three-membered rings fused together in the azatricyclic system. The subsequent functionalization steps, such as introducing the sulfonamide group and the phenyl substituent on the ethene unit, further highlight the synthetic challenges associated with this molecule.

Evaluation of this compound's pharmacological properties has been a focus of recent research efforts aimed at identifying novel therapeutic agents. Preliminary studies have suggested that derivatives of this tricyclic sulfonamide may exhibit inhibitory activity against certain enzymes or receptors relevant to human diseases. For example, modifications made to similar scaffolds have shown promise in preclinical models for conditions such as pain management or neurodegenerative disorders.

The potential applications of this compound extend beyond traditional pharmaceutical uses into areas such as agrochemicals or material science, where its unique structural features may provide advantages in designing novel materials or bioactive compounds. The versatility of heterocyclic systems like those found in this molecule continues to drive innovation across multiple scientific disciplines.

In conclusion, (E)-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}-2-phenylethene-1-sulfonamide (CAS No. 1331452-10-8) represents a structurally complex and biologically relevant molecule with significant potential for further exploration in drug discovery and related fields. Its unique combination of functional groups and tricyclic scaffold positions it as a promising candidate for developing novel therapeutic agents targeting various human diseases.